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Compound of Interest

Compound Name: Alpertine

Cat. No.: B1662706 Get Quote

Alpertine, a synthetic compound belonging to the pertine group of tryptamine derivatives, was

originally developed as a potential antipsychotic, neuroleptic, and tranquilizer. Despite its

investigation, it was never commercially marketed. Extensive review of the scientific literature

reveals no evidence of Alpertine being utilized as a molecular or fluorescent probe for cellular

imaging. Consequently, detailed application notes and experimental protocols for this purpose

cannot be provided.

This document serves to detail the known chemical properties of Alpertine and its intended,

though unfulfilled, pharmacological role.

Chemical and Pharmacological Profile of Alpertine
Alpertine, with the developmental code name WIN-31665, is chemically identified as ethyl 5,6-

dimethoxy-3-[2-(4-phenylpiperazin-1-yl)ethyl]-1H-indole-2-carboxylate[1]. Its chemical formula

is C25H31N3O4[1].

Table 1: Physicochemical Properties of Alpertine
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Property Value Reference

IUPAC Name

ethyl 5,6-dimethoxy-3-[2-(4-

phenylpiperazin-1-yl)ethyl]-1H-

indole-2-carboxylate

[1]

Molecular Formula C25H31N3O4 [1]

Molar Mass 437.540 g·mol−1 [1]

CAS Number 27076-46-6

Alpertine is structurally related to other "pertine" compounds such as milipertine, oxypertine,

and solypertine. These compounds are also substituted tryptamines and

piperazinylethylindoles. Oxypertine, a related compound, has demonstrated high affinity for

serotonin 5-HT2 and dopamine D2 receptors. However, in animal studies, Alpertine did not

show efficacy in antagonizing the behavioral effects of the serotonin receptor agonist

tryptamine at the doses tested.

Logical Relationship of Pertine Compounds
The following diagram illustrates the relationship between Alpertine and its structurally similar

compounds, all of which were investigated for their antipsychotic potential.
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Caption: Relationship of Alpertine to other pertine compounds and their known receptor

interactions.

Conclusion for Cellular Imaging Applications
The primary requirement for a molecular probe in cellular imaging is the possession of a

detectable signal, such as fluorescence, and the ability to specifically bind to a target of interest

within a cell. There is no published data to suggest that Alpertine possesses intrinsic

fluorescence or has been modified with a fluorophore for such purposes. Furthermore, its

efficacy in binding to key neurological receptors like the serotonin receptor in a manner that

would be useful for imaging is not established.

Researchers and drug development professionals seeking molecular probes for cellular

imaging are advised to consider established fluorescent probes with well-characterized binding

affinities and spectral properties. The investigation of novel compounds, such as tryptamine

derivatives, for their potential as fluorescent probes would require extensive research into their

photophysical properties and target specificity, which has not been undertaken for Alpertine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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